Methyl 4-(2-(2-(m-tolyloxy)acetamido)ethyl)piperazine-1-carboxylate hydrochloride
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Description
Methyl 4-(2-(2-(m-tolyloxy)acetamido)ethyl)piperazine-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C17H26ClN3O4 and its molecular weight is 371.86. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Potential of Piperazine Derivatives
Piperazine derivatives, including Methyl 4-(2-(2-(m-tolyloxy)acetamido)ethyl)piperazine-1-carboxylate hydrochloride, play a crucial role in the rational design of drugs due to their structural flexibility and broad pharmacological potential. Modifications to the piperazine nucleus can significantly influence the medicinal properties of the resultant molecules, enabling the discovery of new therapeutic agents for a variety of diseases. This adaptability makes piperazine derivatives an important focus for drug discovery and development efforts, highlighting their potential to contribute to a wide range of therapeutic areas (Rathi, Syed, Shin, & Patel, 2016).
Antimycobacterial Applications
Specifically, piperazine-based compounds have shown notable anti-mycobacterial activity, demonstrating potential against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The design and structure-activity relationship (SAR) of these compounds are critical for developing safer, selective, and cost-effective anti-mycobacterial agents. This highlights the importance of piperazine derivatives in addressing global health challenges, particularly in the fight against tuberculosis (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).
Properties
IUPAC Name |
methyl 4-[2-[[2-(3-methylphenoxy)acetyl]amino]ethyl]piperazine-1-carboxylate;hydrochloride |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H25N3O4.ClH/c1-14-4-3-5-15(12-14)24-13-16(21)18-6-7-19-8-10-20(11-9-19)17(22)23-2;/h3-5,12H,6-11,13H2,1-2H3,(H,18,21);1H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYZBNRUTFIMSIF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NCCN2CCN(CC2)C(=O)OC.Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClN3O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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